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Compound of Interest

Compound Name: SNAP 94847 hydrochloride

Cat. No.: B2784360

Technical Support Center: SNAP 94847
Hydrochloride

This technical support center provides troubleshooting guidance and frequently asked
guestions (FAQs) for researchers, scientists, and drug development professionals working with
the MCHR1 antagonist, SNAP 94847 hydrochloride, particularly for intraperitoneal (i.p.)
injection.

Frequently Asked Questions (FAQs)

Q1: What is SNAP 94847 hydrochloride and what is its primary mechanism of action?

Al: SNAP 94847 hydrochloride is a potent and selective antagonist of the melanin-
concentrating hormone receptor 1 (MCHR1).[1][2] Melanin-concentrating hormone (MCH) is a
neuropeptide involved in regulating energy homeostasis, mood, and feeding behavior.[3] By
blocking the MCHR1, SNAP 94847 inhibits the downstream signaling pathways activated by
MCH.[4] MCHRL1 is a G-protein coupled receptor (GPCR) that couples to Gi and Gq proteins.[5]
[6][7] Activation of MCHR1 by MCH typically leads to an inhibition of cyclic AMP (CAMP)
production and activation of the extracellular signal-regulated kinase (ERK) pathway.[5][7][8]

Q2: What are the recommended solvents for dissolving SNAP 94847 hydrochloride?
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A2: SNAP 94847 hydrochloride is soluble in DMSO and ethanol.[1] For in vivo applications,
particularly intraperitoneal injections, specific formulations are required to ensure solubility and
biocompatibility. A commonly used vehicle is 20% 2-hydroxypropyl-B-cyclodextrin (encapsin) in
saline.[9] Other potential in vivo formulations include a mixture of 10% DMSO, 40% PEG300,
5% Tween-80, and 45% saline.[10]

Q3: What is the recommended storage condition for SNAP 94847 hydrochloride?

A3: For long-term storage, the solid powder form of SNAP 94847 hydrochloride should be
stored at -20°C for up to three years.[10] Once dissolved in a solvent, it is recommended to
store the solution at -80°C for up to one year.[10]

Troubleshooting Guide for Intraperitoneal Injection
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Issue

Potential Cause

Troubleshooting Steps

Precipitation of the compound

in the solution.

- Incorrect solvent or vehicle
used.- The concentration of the
compound is too high for the
chosen vehicle.- The
temperature of the solution has

dropped, reducing solubility.

- Ensure you are using a
recommended in vivo
formulation, such as 20% 2-
hydroxypropyl-B-cyclodextrin
or a DMSO/PEG300/Tween-
80/saline mixture.[9][10]- Try
reducing the concentration of
SNAP 94847 hydrochloride in
your preparation.- Gentle
warming and sonication may
help to redissolve the
compound. Prepare the
solution fresh before each

experiment.

Leakage of the injected

solution from the injection site.

- Incorrect injection technique.-
Injection volume is too large for
the animal.- Needle gauge is

too large.

- Ensure proper restraint of the
animal. Insert the needle at a
15-30 degree angle into the
lower abdominal quadrant.-
Adhere to recommended
injection volume limits for the
species and weight of the
animal.- Use an appropriate
needle size, typically 25-27G

for mice.

No observable effect or

inconsistent results.

- Incorrect dosage.-
Degradation of the compound.-
Improper preparation of the

injection solution.

- Review the literature for
appropriate dosage ranges for
your animal model and
experimental goals. Doses
between 3 and 30 mg/kg have
been used in rats.[9]- Ensure
the compound has been stored
correctly and prepare fresh
solutions for each experiment.-
Confirm the final concentration

of your solution and ensure it
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is homogenous before

injection.

- The vehicle is causing

irritation.- The pH of the

Adverse reactions in animals

solution is not physiological.-

(e.g., distress, irritation).

The compound itself has

unexpected side effects.

- Run a control experiment with
the vehicle alone to rule out
vehicle-induced effects.-
Check the pH of your final
solution and adjust if
necessary.- Closely monitor
the animals post-injection for
any signs of distress. If
adverse effects are observed,
consider lowering the dose or

using an alternative vehicle.

Quantitative Data Summary

Table 1: Solubility of SNAP 94847 Hydrochloride

Solvent Maximum Concentration
DMSO 100 mM[1]
Ethanol 100 mM[1]

10% DMSO, 40% PEG300, 5% Tween 80, 45%

Saline

5 mg/mL (9.71 mM)[10]

20% 2-hydroxypropyl-B-cyclodextrin

Used for i.p. injections at 3, 10, 15, and 30

mg/kg[9]

Table 2: In Vivo Experimental Parameters
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Parameter Value Species Reference

Route of ) )
o _ Intraperitoneal (i.p.) Rat [9]
Administration

Dosage Range 3, 10, 15, 30 mg/kg Rat [9]

20% 2-hydroxypropyl-
Vehicle Y ] yPropy Rat [9]
B-cyclodextrin

Injection Volume 1 mi/kg Rat [9]
Oral Bioavailability 59% Rat
Half-life (oral) 5.2 hours Rat

Experimental Protocols

Protocol for Preparation and Intraperitoneal Injection of SNAP 94847 Hydrochloride
1. Materials:

o SNAP 94847 hydrochloride powder

e Vehicle: 20% (w/v) 2-hydroxypropyl-B-cyclodextrin in sterile saline

 Sterile microcentrifuge tubes

e \ortex mixer

e Sonicator (optional)

 Sterile syringes (1 ml)

o Sterile needles (25-27 gauge)

o Appropriate personal protective equipment (PPE)

2. Preparation of Injection Solution (Example for a 10 mg/kg dose in a 25g mouse):
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o Calculate the required amount of SNAP 94847 hydrochloride. For a 25g mouse, the dose is
0.25 mg (10 mg/kg * 0.025 kg).

» Prepare the vehicle by dissolving 2g of 2-hydroxypropyl--cyclodextrin in 10 ml of sterile
saline. Vortex until fully dissolved.

e Weigh the calculated amount of SNAP 94847 hydrochloride and place it in a sterile
microcentrifuge tube.

» Add the appropriate volume of the vehicle to achieve the desired final concentration. For an
injection volume of 10 ml/kg (0.25 ml for a 25g mouse), the concentration should be 1 mg/ml.

» Vortex the solution thoroughly until the powder is completely dissolved. Gentle warming and
brief sonication can be used to aid dissolution.

 Visually inspect the solution to ensure there is no precipitate before drawing it into the
syringe.

3. Intraperitoneal Injection Procedure:
e Properly restrain the animal (manual restraint or a restraining device).

o Locate the injection site in the lower right or left abdominal quadrant, avoiding the midline to
prevent damage to the bladder and cecum.

 Insert the needle at a 15-30 degree angle.

o Gently aspirate to ensure no blood or urine is drawn into the syringe.
e Slowly inject the solution.

o Withdraw the needle and return the animal to its cage.

o Monitor the animal for any adverse reactions.

Visualizations
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Caption: MCHR1 Signaling Pathway and Inhibition by SNAP 94847 Hydrochloride.
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Caption: Experimental Workflow for In Vivo Intraperitoneal Injection of SNAP 94847

Hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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